Cas no 1342837-04-0 (N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine)

• Product Name: N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine
• CAS No: 1342837-04-0
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• CID: 5149512
• PubChem ID: 63329446
• Update Time: 2026-03-03

N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine
• n-((5-Bromothiophen-2-yl)methyl)-4-methylpyridin-3-amine
• 3-Pyridinamine, N-[(5-bromo-2-thienyl)methyl]-4-methyl-

• Inchi： 1S/C11H11BrN2S/c1-8-4-5-13-7-10(8)14-6-9-2-3-11(12)15-9/h2-5,7,14H,6H2,1H3
• InChI Key： YMOOZMOESRGXNK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CNC2C=NC=CC=2C)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine

Professional Introduction to N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine (CAS No. 1342837-04-0)

N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine, with the chemical formula C₁₁H₁₁BrN₂S, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both thiophene and pyridine moieties in its molecular structure makes it a versatile scaffold for designing novel bioactive molecules.

The CAS number 1342837-04-0 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The compound's molecular structure consists of a 5-bromothiophen-2-yl group attached to a 4-methylpyridin-3-amine moiety. This arrangement contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are heterocyclic aromatic compounds that exhibit significant pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 5-position of the thiophene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The 4-methylpyridin-3-amine component of N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine adds another layer of functionality to the molecule. Pyridine derivatives are well-known for their role in pharmaceuticals, often serving as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The amine group in this moiety provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent studies have highlighted the potential of N-(heteroaryl)methylpyridine derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has demonstrated that certain pyridine-thiophene hybrids exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The 5-bromothiophen-2-yl group in N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine is particularly interesting because it can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in drug synthesis.

The synthesis of N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts with the preparation of the 5-bromothiophene derivative followed by its reaction with a suitable methylating agent to introduce the methyl group. Subsequently, the pyridinyl group is introduced through nucleophilic substitution or other coupling reactions. The final step often involves functionalization of the amine group to achieve the desired pharmacological properties.

In terms of applications, N-[(5-bromothiophen-2-yl)methyl]-4-methylpyridin-3-amine serves as a valuable building block for the development of novel therapeutic agents. Its structural features make it a promising candidate for further derivatization to create molecules with enhanced potency and selectivity. Researchers are exploring its potential use in treating various diseases by modifying its pharmacophoric elements and optimizing its pharmacokinetic profile.

One area of particular interest is the use of this compound in oncology research. Thiophene-pyridine hybrids have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cells. The bromothiophene moiety can be exploited to design molecules that specifically target these kinases, thereby inhibiting tumor growth and proliferation. Additionally, the amine group provides a site for linking other therapeutic agents or targeting molecules, enhancing the compound's potential as a prodrug or combination therapy.

Another emerging application is in the field of neurology. Pyridine derivatives are known to interact with neurotransmitter receptors and ion channels, making them candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique combination of structural elements in N-(heteroaryl)methylpyridines suggests that they could modulate neuronal activity by interacting with specific targets in the brain.

The compound's solubility and stability are also important factors to consider when evaluating its potential as a drug candidate. Solubility determines how well the compound can be absorbed into biological systems, while stability affects its shelf life and bioavailability. Researchers are working on optimizing these properties through structural modifications to ensure that N-(heteroaryl)methylpyridines like N-[5-bromothiophene(2)ylmethylo]4methylpyridine(3)amin*e* can be effectively administered and utilized therapeutically.

In conclusion, N-[(5-bromothiophen(2)ylmethylo]4methylpyridin(3)amin*e* (CAS No. 1342837–04–0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. Continued research into its properties and applications will likely uncover new opportunities for leveraging this compound's potential as a therapeutic agent.